2-(Benzyloxy)-4-iodo-1-methoxybenzene

• IUPAC Name: 4-iodo-1-methoxy-2-phenylmethoxybenzene
• InChI: InChI=1S/C14H13IO2/c1-16-13-8-7-12(15)9-14(13)17-10-11-5-3-2-4-6-11/h2-9H,10H2,1H3
• InChI Key: BKERQBIFDOEVNQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)I)OCC2=CC=CC=C2
• Molecular Formula: C14H13IO2
• Molecular Weight: 340.16 g/mol

Description

The compound “2-(Benzyloxy)-4-iodo-1-methoxybenzene” likely belongs to the class of organic compounds known as benzyloxy compounds. These are organic compounds containing a phenoxy functional group attached to a benzyl group.

Synthesis Analysis

While specific synthesis methods for “this compound” were not found, similar compounds such as “2-(Benzyloxy)aryloxazolines” have been synthesized through condensation reactions.

Scientific Research Applications

Host-Guest Chemistry and Capsule Formation

Research involving 2-(Benzyloxy)-4-iodo-1-methoxybenzene (1-iodo-4-methoxybenzene) has demonstrated its utility in host-guest chemistry. For example, it was used as a guest molecule to induce the formation of a heterodimeric capsule via hydrogen bonds and CH-halogen and/or CH-π interaction in a study by Kobayashi et al. (2003). The encapsulation of 1-iodo-4-methoxybenzene in this capsule was influenced by specific interactions between the guest molecule and the capsule structure, demonstrating the compound's role in forming complex molecular assemblies (Kobayashi et al., 2003).

Catalysis and Synthesis

In the field of catalysis and synthesis, 1-iodo-4-methoxybenzene has been employed as a reagent. Guo et al. (2017) used it in palladium-catalyzed oxidative homocoupling and hydroxylation of 3-arylbenzo[d]isoxazoles. The compound served as an oxidant in this process, enabling the formation of functionalized benzoisoxazoles, a key step in the synthesis of complex organic molecules (Guo et al., 2017).

Lignin Model Compound Conversion

R. Alén's study in 1991 explored the thermochemical conversion of lignin model compounds, including 1-benzyloxy-4-hydroxybenzene, a derivative of 1-iodo-4-methoxybenzene. This work was part of developing processes for converting spent pulping liquors into liquid fuels, showcasing the compound's role in biomass conversion research (Alén, 1991).

Medicinal Chemistry

In medicinal chemistry, 1-iodo-4-methoxybenzene derivatives have been synthesized for potential pharmacological applications. Su et al. (1991) synthesized glyfoline, a compound with anticancer properties, using a derivative of 1-iodo-4-methoxybenzene. This highlights its importance in the synthesis of bioactive molecules (Su et al., 1991).

Safety and Hazards

While specific safety data for “2-(Benzyloxy)-4-iodo-1-methoxybenzene” was not found, similar compounds may cause skin irritation, serious eye irritation, and may be harmful if swallowed.